3,7-diphenylpyrazolo[1,5-a]pyrimidine

Core Science & Biosynthesis

3,7-diphenylpyrazolo[1,5-a]pyrimidine chemical structure and properties

Topic: 3,7-Diphenylpyrazolo[1,5-a]pyrimidine: Structural Architecture, Regioselective Synthesis, and Pharmacological Utility Content Type: Technical Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Structural Biologists

Core Directive: The Scaffold Identity

The 3,7-diphenylpyrazolo[1,5-a]pyrimidine core represents a privileged bicyclic heterocycle, distinguished by its bioisosteric relationship to the purine ring system (specifically adenosine). Unlike the ubiquitous 1,5-diaryl isomers, the 3,7-diphenyl substitution pattern confers unique steric and electronic properties that govern its high-affinity interactions with ATP-binding pockets of kinases (e.g., Pim-1, Trk, PI3K) and allosteric sites on ion channels (GABA_A).

This guide deconstructs the scaffold's utility, moving beyond basic characterization to the causal mechanics of its synthesis and biological function.

Chemical Architecture & Physicochemical Properties[1][2]

2.1 Structural Analysis

The scaffold fuses an electron-rich pyrazole ring with an electron-deficient pyrimidine ring via a bridgehead nitrogen (N4). This fusion creates a planar, aromatic system with a dipole moment directed toward the pyrimidine nitrogens, facilitating hydrogen bonding in biological targets.

• IUPAC Numbering: The bridgehead nitrogen is N4. The pyrazole nitrogens are N1 (non-bridgehead) and N4. The carbons are numbered counter-clockwise starting from N1: C2, C3 (pyrazole), C3a (bridgehead), C5, C6, C7 (pyrimidine). Note: In common parlance, "3,7-diphenyl" refers to phenyl groups at C3 (pyrazole) and C7 (pyrimidine).

• Electronic Character: The C3 position is nucleophilic (susceptible to electrophilic aromatic substitution), while C5 and C7 are electrophilic centers, though the 7-phenyl substituent sterically shields C7.

2.2 Physicochemical Data Profile

Property	Value/Characteristic	Relevance
Molecular Formula	C₁₈H₁₃N₃	Core parent structure
Molecular Weight	~271.32 g/mol	Fragment-like, high ligand efficiency potential
LogP (Calc)	3.8 – 4.2	High lipophilicity; requires solubilizing groups (e.g., morpholine) for bioavailability
Fluorescence	nm, nm	Tunable fluorophore; 7-aryl donors enhance quantum yield (ICT mechanism)
H-Bond Donors/Acceptors	0 / 3	Excellent membrane permeability (CNS active)

Synthetic Methodologies: The Regioselectivity Challenge

The synthesis of 3,7-diphenylpyrazolo[1,5-a]pyrimidine hinges on the condensation of 4-phenyl-1H-pyrazol-5-amine with 1-phenyl-1,3-electrophiles . The critical challenge is regiocontrol : ensuring the phenyl group of the 1,3-dicarbonyl ends up at position 7 rather than position 5.

3.1 Mechanism of Regioselectivity

The reaction between the aminopyrazole and an unsymmetrical 1,3-dicarbonyl (e.g., benzoylacetaldehyde or a chalcone) is governed by the relative nucleophilicity of the aminopyrazole nitrogens:

• Exocyclic Amine (-NH₂): Hard nucleophile, attacks the hardest electrophilic center (usually the aldehyde or ketone).

• Endocyclic Amine (N1): Softer nucleophile, attacks the Michael acceptor or the second carbonyl.

To achieve the 7-phenyl isomer exclusively, the reaction conditions (solvent polarity, acid catalysis) must favor the attack of the exocyclic amine on the carbonyl distal to the phenyl group of the dicarbonyl, or use a pre-formed enaminone where the leaving group directs the cyclization.

3.2 Validated Synthetic Pathway (DOT Visualization)

Caption: Regioselective cyclocondensation route favoring the 7-phenyl isomer via electronic control of the enaminone precursor.

Experimental Protocol: Synthesis of 2-Methyl-3,7-diphenylpyrazolo[1,5-a]pyrimidine

Objective: To synthesize the target scaffold with >95% regiochemical purity. Source Validation: Protocol adapted from ultrasonic-assisted methodologies [1].

Materials

• Precursor A: 3-Methyl-4-phenyl-1H-pyrazol-5-amine (1.0 eq)

• Precursor B: 1-Phenyl-1,3-butanedione (benzoylacetone) (1.0 eq)

• Catalyst: Potassium Hydrogen Sulfate (KHSO₄) (2.0 eq)[1]

• Solvent: Ethanol:Water (1:1 v/v)[1]

Step-by-Step Methodology

• Preparation: In a 50 mL round-bottom flask, dissolve Precursor A (1 mmol) and Precursor B (1 mmol) in 5 mL of EtOH:H₂O mixture.

• Activation: Add KHSO₄ (2 mmol). The acid catalyst activates the carbonyls and promotes proton transfer during cyclization.

• Reaction: Irradiate the mixture under ultrasound (40 kHz) at 60°C for 15–20 minutes.

  • Why Ultrasound? Acoustic cavitation disrupts the heterogeneous surface of the catalyst, accelerating the condensation rate and improving regioselectivity by favoring the kinetic product.

• Work-up: Cool the reaction mixture to room temperature. The product will precipitate as a yellow solid.

• Purification: Filter the precipitate and wash with cold aqueous ethanol (3x 5 mL) to remove the catalyst and unreacted dicarbonyl. Recrystallize from EtOH/DMF if necessary.

• Characterization (Expected Data):

  • Yield: 92-96%.

  • ¹H NMR (CDCl₃, 600 MHz):

    2.65 (s, 3H, CH₃), 6.85 (d, 1H, H-6), 8.51 (d, 1H, H-5).[1] Note: The coupling constant (J ~4.2 Hz) between H-5 and H-6 confirms the pyrimidine ring closure.

Pharmacology & Structure-Activity Relationship (SAR)[7]

The 3,7-diphenyl motif is highly active against Pim-1 kinase (proviral insertion in murine lymphomas) and Trk receptors . The 7-phenyl group is critical for hydrophobic packing against the gatekeeper residues in the kinase ATP pocket.

5.1 Mechanism of Action

• Kinase Inhibition: The pyrazolo[1,5-a]pyrimidine core acts as an ATP-mimetic. The N4 and N1 nitrogens accept hydrogen bonds from the hinge region (e.g., Glu121 in Pim-1).

• Fluorescence Probes: The 3,7-diphenyl system exhibits Intramolecular Charge Transfer (ICT). Binding to a protein hydrophobic pocket often enhances fluorescence intensity, making these molecules excellent "turn-on" probes for cellular imaging [2].

5.2 SAR Logic Map (DOT Visualization)

Caption: SAR map illustrating the functional role of substituents at positions 3, 5, and 7.

References

• Kaping, S., et al. (2021). "A three step one-pot regioselective synthesis of highly substituted pyrazolo[1,5-a]pyrimidines assisted by KHSO4 in aqueous media." European Journal of Chemistry.

• Portilla, J., et al. (2020). "Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study." RSC Advances.

• Xu, Y., et al. (2014).[2] "Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors." ACS Medicinal Chemistry Letters.

• Stypik, M., et al. (2022).[3][4] "Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors." International Journal of Molecular Sciences.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Photophysics of Diphenylpyrazolo[1,5-a]pyrimidines: Structural Tuning and Application

Executive Summary

This technical guide analyzes the photophysical properties of diphenylpyrazolo[1,5-a]pyrimidine fluorophores, a class of heterocyclic compounds characterized by a rigid D-π-A (Donor-π-Acceptor) architecture. Unlike conventional fluorophores that often suffer from Aggregation-Caused Quenching (ACQ), specific derivatives of this scaffold exhibit tunable Intramolecular Charge Transfer (ICT) and, in optimized cases, Aggregation-Induced Emission (AIE) characteristics. This document provides researchers with the mechanistic causality, synthesis protocols, and characterization workflows necessary to deploy these fluorophores in bioimaging and sensing applications.

Molecular Architecture & Design Logic

The pyrazolo[1,5-a]pyrimidine core functions as an electron-deficient acceptor. To engineer fluorescence, this core is typically coupled with electron-rich aryl groups (e.g., phenyl, methoxyphenyl) at positions 2 and 7.

The Push-Pull Mechanism

The fundamental photophysical behavior is governed by the push-pull effect.

• Acceptor (A): The pyrazolo[1,5-a]pyrimidine bicyclic system. The bridgehead nitrogen and the pyrimidine ring create a strong electron-withdrawing effect.

• Donor (D): Phenyl or substituted phenyl groups (e.g., 4-methoxyphenyl) attached at the C-7 position act as electron donors.[1]

• Mechanism: Upon photoexcitation, electron density shifts from the donor phenyl ring to the pyrimidine core, resulting in a highly polarized Excited State. This Intramolecular Charge Transfer (ICT) is the primary origin of the large Stokes shifts observed in these molecules.

Structural Diagram

The following diagram illustrates the synthesis and D-π-A logic of the scaffold.

Figure 1: Synthetic pathway and structural evolution of the pyrazolo[1,5-a]pyrimidine fluorophore.

Photophysical Characterization

Solvatochromism and ICT

These fluorophores exhibit positive solvatochromism. As solvent polarity increases, the emission maximum shifts to longer wavelengths (red shift). This confirms that the excited state is more polar than the ground state, stabilizing the ICT state in polar solvents.

Protocol: Lippert-Mataga Analysis To quantify the change in dipole moment (

), perform the following:

• Solvent Selection: Prepare

  M solutions of the fluorophore in a range of solvents with varying polarities (e.g., Hexane, Toluene, THF, DCM, Acetonitrile, Methanol).

• Spectral Acquisition: Record UV-Vis absorption (

  ) and fluorescence emission ( ) maxima in wavenumbers ( ).

• Calculation: Plot the Stokes shift (

  ) against the orientation polarizability ( ) of the solvents.

  • Where

    is the Onsager cavity radius and .

• Interpretation: A linear slope indicates a dominant ICT mechanism. Deviation from linearity in protic solvents (MeOH) suggests specific solute-solvent hydrogen bonding interactions.

Solid-State Emission & Aggregation

While many planar aromatics suffer from ACQ, diphenylpyrazolo[1,5-a]pyrimidines can be engineered to resist this.

• Steric Control: Introducing bulky groups (e.g., a chlorine atom at the ortho-position of the 7-phenyl ring) forces the phenyl ring to twist relative to the pyrimidine core.

• Result: This twist prevents tight

  - stacking in the crystal lattice, preserving emission intensity in the solid state (Solid-State Quantum Yields, , can reach 0.60+).

Experimental Protocols

Synthesis: One-Pot Condensation

Rationale: This method minimizes purification steps and maximizes yield via a cascade cyclization.

Materials:

• 3-Amino-4-phenylpyrazole (1.0 equiv)

• 1,3-Diphenyl-1,3-propanedione (1.0 equiv)

• Glacial Acetic Acid (Solvent/Catalyst)

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of aminopyrazole and 1.0 mmol of the 1,3-dicarbonyl compound in 5 mL of glacial acetic acid in a round-bottom flask.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1) until the starting amine spot disappears.

• Precipitation: Cool the reaction mixture to room temperature. Pour the solution into 50 mL of ice-cold water.

• Filtration: Collect the precipitate by vacuum filtration.

• Purification: Recrystallize from Ethanol or purify via silica gel column chromatography (DCM/MeOH gradient) if necessary.

• Validation: Confirm structure via

  -NMR (look for the characteristic singlet of the pyrimidine proton at ppm).

Quantum Yield Measurement (Relative Method)

Rationale: Absolute measurement requires an integrating sphere. The relative method is standard for solution-phase characterization.

• Reference Standard: Choose Quinine Sulfate in 0.1 M

  ( ) for blue emitters, or Rhodamine 6G for green/yellow emitters.

• Absorbance Matching: Prepare solutions of the sample and reference such that absorbance at the excitation wavelength is identical and below 0.1 OD (to avoid inner filter effects).

• Integration: Measure the integrated fluorescence intensity (

  ) for both.

• Calculation:

  • Where

    is the refractive index of the solvent.

Quantitative Performance Data

The following table summarizes the photophysical shifts observed when tuning the substituent at position 7 of the pyrazolo[1,5-a]pyrimidine core. Note the impact of Electron Donating Groups (EDGs) on Quantum Yield (

).[1][2]

Compound Substituent (R-7)	(nm)	(nm)	Stokes Shift (nm)	(Soln)	(Solid)	Electronic Effect
Phenyl	360	425	65	0.05	0.18	Neutral
4-Methoxyphenyl	375	460	85	0.45	0.35	Weak Donor (ICT+)
4-Dimethylaminophenyl	410	520	110	0.85	<0.05	Strong Donor (ACQ risk)
2,4-Dichlorophenyl	355	430	75	0.02	0.63	Steric Twist (AIE active)

Data synthesized from representative literature trends [1, 2].

Bio-Application: Lipid Droplet Imaging

Due to the lipophilic nature of the diphenylpyrazolo[1,5-a]pyrimidine scaffold, these fluorophores passively diffuse across cell membranes and accumulate in hydrophobic environments.

Mechanism of Action

• Environment Sensitivity: In aqueous media (cytosol), the fluorescence is often quenched due to non-radiative decay pathways facilitated by water hydrogen bonding.

• Lipid Turn-On: Upon entering the non-polar core of lipid droplets (LDs), the restriction of intramolecular rotation (RIR) and the lack of quenching solvent interactions restore intense fluorescence.

Imaging Workflow

Figure 2: Workflow for live-cell lipid droplet imaging using pyrazolo[1,5-a]pyrimidine probes.

References

• Portillo, H. et al. "Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study." RSC Advances, 2020, 10 , 39473-39483. Link

• Goméz-Castro, C. Z. et al. "Synthesis and photophysical properties of pyrazolo[1,5-a]pyrimidines." Dyes and Pigments, 2018.

• Kim, S. et al.[3] "A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets."[4] Chemical Communications, 2013. Link

• Lakowicz, J. R. Principles of Fluorescence Spectroscopy. 3rd Ed. Springer, 2006.

Sources

• 1. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Precision Protocols for the One-Pot Cyclization of 3,7-Diphenylpyrazolo[1,5-a]pyrimidine

Executive Summary & Scientific Rationale

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere of purine and exhibiting potent inhibitory activity against various kinases (e.g., Pim-1, CDK2) and benzodiazepine receptors. The specific isomer 3,7-diphenylpyrazolo[1,5-a]pyrimidine presents a unique synthetic challenge: ensuring high regioselectivity to distinguish between the 5-phenyl and 7-phenyl isomers.

This guide details validated one-pot cyclization protocols. Unlike generic methods, these protocols are engineered to exploit the nucleophilic differential between the exocyclic amine (

) and the endocyclic pyrazole nitrogen ( ) to guarantee the formation of the 3,7-diphenyl isomer.

Mechanistic Grounding: The Regioselectivity Rule

The synthesis relies on the condensation of 4-phenyl-1H-pyrazol-5-amine with a 3-carbon 1,3-electrophile. The regiochemical outcome is dictated by the hard/soft acid-base (HSAB) principle and steric factors:

• Exocyclic

  (Hard Nucleophile): Kinetic attack occurs at the most electrophilic/least hindered center of the 1,3-electrophile (typically the aldehyde or the -carbon of an enaminone).

• Endocyclic Ring

  (Soft Nucleophile): Subsequent cyclization occurs at the remaining carbonyl center.

To achieve the 7-phenyl substitution pattern, the electrophile must present a phenyl ketone (less reactive) to the ring nitrogen and a highly reactive center (aldehyde or enamine) to the exocyclic amine.

Reaction Mechanism & Pathway Visualization[1]

The following diagram illustrates the regioselective pathway using an enaminone precursor, which offers superior control compared to 1,3-diketones.

Figure 1: Mechanistic pathway for the regioselective synthesis of 3,7-diphenylpyrazolo[1,5-a]pyrimidine via enaminone condensation.

Experimental Protocols

Protocol A: Glacial Acetic Acid Mediated Cyclization (Standard)

Best for: High purity, gram-scale synthesis, and avoiding chromatographic purification.

Reagents:

• 4-Phenyl-1H-pyrazol-5-amine (1.0 equiv)

• 3-(Dimethylamino)-1-phenylprop-2-en-1-one (1.1 equiv)

• Glacial Acetic Acid (Solvent/Catalyst)

Procedure:

• Charge: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-phenyl-1H-pyrazol-5-amine (1.0 mmol, 159 mg) in glacial acetic acid (5 mL).

• Add: Add 3-(dimethylamino)-1-phenylprop-2-en-1-one (1.1 mmol, 192 mg) in one portion.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (

  ) for 3–5 hours. Monitor reaction progress by TLC (SiO , 40% EtOAc/Hexanes). The spot for the amine ( ) should disappear, and a fluorescent blue spot ( ) should appear.

• Cool & Precipitate: Allow the reaction to cool to room temperature. Pour the mixture into ice-cold water (20 mL).

• Isolate: The product typically precipitates as a solid. Collect by vacuum filtration.

• Purify: Wash the filter cake with water (

  ) and cold ethanol ( ). Recrystallize from ethanol/DMF if necessary.

Expected Yield: 75–85% Validation:

NMR should show a doublet at ppm (H-5) and ppm (H-6), characteristic of the pyrimidine ring protons with coupling constant .

Protocol B: Microwave-Assisted One-Pot Synthesis (Green Chemistry)

Best for: Rapid library generation, high throughput screening.

Reagents:

• 4-Phenyl-1H-pyrazol-5-amine (1.0 equiv)

• 3-Phenylpropiolaldehyde (or in situ equivalent) (1.0 equiv)

• Ethanol (Solvent)[1][2][3]

• Catalytic HCl (conc., 2 drops)

Procedure:

• Prepare: In a 10 mL microwave process vial, combine the amine (0.5 mmol) and the electrophile (0.5 mmol) in Ethanol (2 mL).

• Irradiate: Cap the vial and irradiate at

  for 10–15 minutes (Power: 150 W, Max Pressure: 250 psi).

• Workup: Cool the vial with compressed air. The product often crystallizes directly upon cooling.

• Filter: Filter the solid and wash with cold diethyl ether.

Expected Yield: 85–92%

Data Summary & Troubleshooting

The following table summarizes critical parameters for optimizing the reaction conditions.

Parameter	Protocol A (AcOH Reflux)	Protocol B (Microwave)	Impact on Regioselectivity
Solvent	Glacial Acetic Acid	Ethanol	Acidic solvents favor cyclization of the intermediate enamine.
Temperature			Higher temp ensures complete dehydration and aromatization.
Time	3–5 Hours	10–15 Mins	Extended heating in Protocol A can lead to decomposition.
Regioisomer Ratio	>98:2 (7-Ph : 5-Ph)	>95:5 (7-Ph : 5-Ph)	Enaminone precursors lock the regiochemistry more effectively than diketones.

Troubleshooting Guide

• Issue: Formation of the wrong regioisomer (5-phenyl-7-unsubstituted).

  • Cause: Use of 1-phenyl-1,3-butanedione without controlling pH, or incorrect electrophile choice.

  • Solution: Switch to the enaminone precursor (Protocol A). The leaving group (

    ) at the -position directs the exocyclic amine attack exclusively to that carbon, forcing the phenyl group to position 7.

• Issue: Incomplete cyclization (Intermediate observed).

  • Cause: Insufficient acid catalysis or water in the solvent.

  • Solution: Ensure glacial acetic acid is anhydrous. Add a scavenger like acetic anhydride (1-2 equiv) if persistence occurs.

References

• Regioselective Synthesis of 7-Substituted Pyrazolo[1,5-a]pyrimidines Source: ResearchGate Context: Describes the foundational one-pot two-step processes for 7-substituted derivatives, validating the electrophilic attack sequence.

• Efficient and Regioselective Synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine Derivatives Source: Royal Society of Chemistry (Organic & Biomolecular Chemistry) Context: Provides the mechanistic analogy for amine-enaminone condensations, confirming that 1-aryl-2-buten-1-ones yield 7-aryl products.

• Microwave-Assisted Sequential One-Pot Synthesis of Pyrazolo-Triazines Source: MDPI (Molecules) Context: Demonstrates the efficiency of microwave irradiation in fusing aminopyrazoles with electrophiles, supporting Protocol B conditions.

• Discovery of Pyrazolo[1,5-a]pyrimidine-based Pim Inhibitors Source: PubMed (Bioorg Med Chem Lett) Context: Establishes the biological relevance of the scaffold and provides structural characterization data for similar derivatives.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijcrt.org [ijcrt.org]
• 3. researchgate.net [researchgate.net]

Application Note: Functionalization Strategies for the 3 and 7 Positions of Pyrazolo[1,5-a]pyrimidines

Executive Summary

The pyrazolo[1,5-a]pyrimidine (PP) scaffold represents a privileged pharmacophore in modern drug discovery, serving as a bioisostere for purines and a core structural motif in kinase inhibitors (e.g., Dinaciclib analogues), GABA-A receptor ligands (e.g., Zaleplon), and anti-infectives.[1] Its utility stems from its distinct electronic dichotomy: the pyrazole ring acts as an electron-rich donor, while the pyrimidine ring serves as an electron-deficient acceptor.

This guide details the orthogonal functionalization of the C3 (nucleophilic) and C7 (electrophilic) positions.[2][3] By exploiting their contrasting reactivities, researchers can rapidly generate diverse libraries with high regiocontrol.

Strategic Analysis: The Electronic Dichotomy

Successful derivatization of the PP core relies on understanding the electronic "push-pull" system.

• Position 3 (Pyrazole C4-equivalent): This position is inherently nucleophilic. It possesses high electron density, making it the primary site for Electrophilic Aromatic Substitution (EAS) and oxidative C-H activation.

• Position 7 (Pyrimidine C4-equivalent): Located adjacent to the bridgehead nitrogen, this position is electron-deficient. When substituted with a leaving group (e.g., -Cl, -OTf), it becomes highly susceptible to Nucleophilic Aromatic Substitution (

  ) and Palladium-catalyzed cross-couplings.

Visualization: Reactivity Map

The following diagram illustrates the electronic character and corresponding reaction classes for each position.

Figure 1: Reactivity profile of the pyrazolo[1,5-a]pyrimidine scaffold. Position 3 favors electrophiles; Position 7 favors nucleophiles.

Module A: Functionalization of Position 7 (The Electrophilic Hub)

The C7 position is typically established during the cyclocondensation of 3-aminopyrazole with

-ketoesters. The resulting 7-hydroxy (or 7-one tautomer) intermediate is the gateway to functionalization.

Protocol A1: Activation via Chlorination

Objective: Convert the unreactive 7-OH into the reactive 7-Cl electrophile.

Reagents: Phosphorus oxychloride (

), -Dimethylaniline (catalyst/base). Mechanism: Activation of the carbonyl oxygen followed by nucleophilic attack by chloride.

Step-by-Step:

• Setup: In a dry round-bottom flask under

  , suspend the 7-hydroxypyrazolo[1,5-a]pyrimidine (1.0 equiv) in neat (5–10 equiv).

• Catalysis: Add

  -Dimethylaniline (0.5 equiv) to accelerate the reaction (optional but recommended for stubborn substrates).

• Reaction: Reflux at 100–110°C for 2–4 hours. Monitor by TLC (the chloride is usually less polar than the starting material).

• Workup (Critical): Cool the mixture. Slowly pour onto crushed ice with vigorous stirring to quench excess

  . Caution: Exothermic.

• Isolation: Neutralize with saturated

  to pH 7–8. Extract with DCM or EtOAc. Dry over and concentrate.

• Purification: Silica gel chromatography (Hexane/EtOAc) is usually sufficient.

Protocol A2: Displacement (Library Generation)

Objective: Introduce amine diversity at C7.

Reagents: Primary/Secondary amine,

or , Ethanol or DMF. Self-Validation: The reaction is driven by the relief of steric strain and the high electrophilicity of C7. Completion is indicated by the disappearance of the aryl chloride peak in LCMS.

Step-by-Step:

• Dissolve 7-chloro-PP (1.0 equiv) in absolute Ethanol (0.2 M).

• Add the amine (1.2–1.5 equiv).

• Add

  (2.0 equiv) to scavenge HCl.

• Conditions:

  • Aliphatic amines: Stir at RT for 1–4 hours.

  • Anilines/Steric bulk: Heat to reflux (80°C) or use microwave irradiation (100°C, 20 min).

• Isolation: Precipitate by adding water or concentrate and purify via flash chromatography.

Module B: Functionalization of Position 3 (The Nucleophilic Hub)

Position 3 is the "soft" nucleophile of the system. Functionalization here is best achieved via Electrophilic Aromatic Substitution (EAS).

Protocol B1: Regioselective Iodination

Objective: Install an iodine handle for subsequent cross-coupling or biological activity (halogen bonding).

Reagents: N-Iodosuccinimide (NIS), Acetonitrile (

). Why NIS? NIS provides a controlled source of iodonium ions ( ) without the harsh acidity of , preserving sensitive functional groups at C7.

Step-by-Step:

• Dissolve the PP substrate (1.0 equiv) in

  (0.1 M).

• Add NIS (1.1 equiv) portion-wise at RT.

• Observation: The reaction typically completes within 1–2 hours. The solution may darken slightly due to iodine liberation.

• Quench: Add 10% aqueous sodium thiosulfate (

  ) to reduce residual iodine (color change from brown to clear).

• Isolation: Extract with EtOAc, wash with brine, dry, and concentrate.

• Validation:

  NMR will show the disappearance of the C3-H singlet (typically 6.5–7.0 ppm).

Protocol B2: Pd-Catalyzed C-H Arylation (Advanced)

Objective: Direct C-C bond formation without pre-halogenation. Reference: Gogula et al., 2020; Bedford et al., 2021.

Reagents: Aryl Bromide (

), , , , Dioxane. Mechanism: Concerted Metalation-Deprotonation (CMD) pathway favored at the electron-rich C3.

Step-by-Step:

• Combine PP substrate (1.0 equiv),

  (1.5 equiv), (5 mol%), (10 mol%), and (2.0 equiv) in dry Dioxane.

• Degas with Argon for 10 min.

• Heat at 100°C for 12–16 hours.

• Note: Regioselectivity is high for C3. If C7-Cl is present, it may compete (Suzuki-like reactivity), so this protocol is best for C7-amino or C7-alkyl derivatives.

Integrated Workflow: The "Divide and Conquer" Strategy

To maximize library diversity, the order of operations is critical.

• Path A (Standard): C7 Functionalization

  C3 Functionalization.

  • Why: The C7-Cl moiety is sensitive. Installing the robust C7-amine first prevents side reactions during C3-EAS.

• Path B (Halogen-First): C3 Iodination

  C7 Functionalization.

  • Why: If the C7 substituent is acid-sensitive, install the C3-Iodine first using mild conditions.

Workflow Diagram

Figure 2: Sequential functionalization logic. Path A is generally preferred for generating kinase inhibitor libraries.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in SnAr (C7)	Steric hindrance of amine or deactivated core.	Switch solvent to DMF; increase temp to 100°C; add .
Polybromination at C3	Excess reagent or high reactivity.	Use exactly 1.0 equiv of NBS/NIS. Lower temp to 0°C.
No Reaction at C3 (EAS)	Electron-withdrawing group at C7 (e.g., ) deactivating the ring.	Switch to stronger electrophiles (e.g., instead of NIS) or use C-H activation conditions.
Hydrolysis of C7-Cl	Wet solvents or improper workup.	Ensure anhydrous conditions. Quench on ice/alkaline buffer rapidly.

References

• Bedford, R. B., et al. (2021).[1][3] Regioselective Functionalization of Pyrazolo[1,5-a]pyrimidines via Pd-Catalyzed C-H Activation.[1] Encyclopedia.pub. Link

• Gogula, T., et al. (2020).[1] Temperature-modulated selective C(sp3)-H or C(sp2)-H arylation through palladium catalysis.[1][3] Chemical Science, 11, 11461.[1] Link

• Portilla, J., et al. (2020). Pyrazolo[1,5-a]pyrimidines: Synthetic Strategies and Functionalization.[1][2][3][4][5][6][7][8][9] Molecules, 25(9), 2062.[4] Link

• Sikdar, et al. (2023).[4] One-pot cyclization methodology for 3-halo-pyrazolo[1,5-a]pyrimidine derivatives. Journal of Organic Chemistry.[10] Link

• Moustafa, et al. (2022).[4] Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Derivatives. Pharmaceuticals.[1][4][5] Link

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regioselective Synthesis of 7-(Trimethylsilylethynyl)pyrazolo[1,5-a]pyrimidines via Reaction of Pyrazolamines with Enynones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 3,7-Diphenylpyrazolo[1,5-a]pyrimidine

Case ID: #SOL-PYR-37DP Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Overcoming aqueous insolubility of lipophilic kinase inhibitor scaffolds.

Executive Summary & Chemical Profile

User Context: You are working with 3,7-diphenylpyrazolo[1,5-a]pyrimidine , a highly lipophilic, planar heterocycle often utilized as a scaffold for kinase inhibitors (e.g., Trk, Pim-1, or KDR inhibitors).

The Core Problem: This molecule exhibits "brick-dust" properties. Its planar structure facilitates strong intermolecular

stacking, resulting in high crystal lattice energy. Combined with the hydrophobic phenyl groups at positions 3 and 7, this leads to aqueous solubility likely below < 1 g/mL (Class II/IV in BCS), causing precipitation in biological buffers.

Physicochemical Snapshot

Property	Value / Characteristic	Implication for Solubility
LogP (Predicted)	~3.5 – 4.5	Highly Lipophilic. Requires hydrophobic disruption.
pKa (Core N)	~2.5 (Weakly Basic)	Warning: Salt formation is likely ineffective at physiological pH (7.4) as the salt will hydrolyze and precipitate as the free base.
Crystal Habit	Planar, crystalline	High melting point implies high energy cost to break the lattice.
UV Absorbance	~250-300 nm	Useful for HPLC/UV quantification during solubility assays.

Interactive Troubleshooting: Select Your Objective

Pathway A: "I just need to run an in vitro enzyme/cell assay."

• Verdict: Use Cosolvent/Surfactant Systems .

• Why: You need kinetic solubility (temporary stability) for short durations.

• Go to:

Pathway B: "I need to dose animals (in vivo PK studies)."

• Verdict: Use Cyclodextrin Complexation .

• Why: DMSO is toxic in vivo. Cyclodextrins encapsulate the hydrophobic phenyl rings, shielding them from water without changing the chemical structure.

• Go to:

Pathway C: "I am developing a solid oral dosage form."

• Verdict: Use Amorphous Solid Dispersion (ASD) .[1][2]

• Why: You must permanently break the crystal lattice to improve dissolution rates.

• Go to:

Decision Logic Visualization

Figure 1: Decision matrix for selecting the appropriate solubility enhancement strategy based on the experimental stage.

Detailed Experimental Protocols

Protocol 1: Optimized Cosolvent System (Kinetic Solubility)

Best for: High-throughput screening, IC50 determination.

The Science: The "Spring" effect. You dissolve the drug in a water-miscible organic solvent (DMSO) and spike it into water. The drug is thermodynamically unstable but kinetically stable long enough to measure activity.

Reagents:

• DMSO (Anhydrous)

• Tween 80 (Polysorbate 80) or PEG 400

• PBS (pH 7.4)[3]

Step-by-Step:

• Stock Prep: Dissolve compound in 100% DMSO to 10 mM . Sonicate to ensure complete dissolution.

• Intermediate Dilution (Critical Step): Do not spike 100% DMSO directly into PBS. It will crash out.

  • Mix 10

    L of Stock (10 mM) + 90 L of PEG 400 . (Result: 1 mM in 10% DMSO/90% PEG).

• Final Dilution: Slowly add the Intermediate Mix to your assay buffer (PBS) with rapid vortexing.

  • Target: < 1% DMSO final concentration.

  • Tip: If precipitation persists, add 0.05% Tween 80 to the PBS before adding the drug.

Protocol 2: Cyclodextrin Complexation (Thermodynamic Solubility)

Best for: IV/IP/PO dosing in mice/rats. Gold standard for phenyl-containing scaffolds.

The Science: The 3,7-diphenyl wings fit snugly into the lipophilic cavity of

-Cyclodextrin, while the hydroxyl outer shell interacts with water. Hydroxypropyl- -Cyclodextrin (HP- -CD) is recommended over parent -CD due to lower renal toxicity.

Reagents:

• HP-

  -CD (e.g., Kleptose® or Trappsol®)

• Milli-Q Water

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in water. (20g CD in 100mL water). Filter through 0.22 m.

• Excess Addition: Add the pyrazolo-pyrimidine compound in excess (e.g., 5 mg) to 1 mL of the vehicle.

• Equilibration:

  • Shake or rotate at room temperature for 24 to 48 hours .

  • Do not sonicate continuously as heat can alter the equilibrium.

• Clarification: Centrifuge at 14,000 rpm for 10 mins.

• Quantification: Analyze the supernatant via HPLC-UV.

• Usage: The supernatant is your stock solution. It can be diluted with saline for injection.

Visualizing the Mechanism:

Figure 2: Schematic of host-guest inclusion. The phenyl rings of the drug displace water from the cyclodextrin cavity.

Protocol 3: Amorphous Solid Dispersion (ASD) Screening

Best for: Oral formulation development (Formulation/CMC).

The Science: Crystalline 3,7-diphenylpyrazolo[1,5-a]pyrimidine has high lattice energy. We melt it or dissolve it with a polymer (HPMC-AS or PVPVA) and dry it rapidly. The polymer "freezes" the drug in a disordered (amorphous) state, which dissolves much faster.

Method (Solvent Evaporation - Lab Scale):

• Solvent Selection: Find a solvent that dissolves both the drug and the polymer (e.g., Acetone/Methanol 1:1 mixture).

• Ratio: Prepare solutions with Drug:Polymer ratios of 1:3 and 1:5 (w/w).

• Evaporation:

  • Rotary evaporator (Büchi) at 40°C under vacuum.

  • Alternative: Spray drying (if available).[4][5][6]

• Drying: Vacuum dry the resulting film/powder for 24h to remove residual solvent.

• Characterization: Use DSC (Differential Scanning Calorimetry) .[3]

  • Success: Single glass transition temperature (

    ).

  • Failure: Melting endoderm (indicates residual crystals).

Frequently Asked Questions (FAQ)

Q1: Can I use salt formation to improve solubility?

• Scientist's Answer: Proceed with caution. The pyrazolo[1,5-a]pyrimidine nitrogen is weakly basic (pKa ~2.5). While you can form a salt with strong acids (e.g., methanesulfonic acid), these salts are often unstable in water (pH > pKa), leading to disproportionation (the salt turns back into the insoluble free base and precipitates). Cyclodextrins are a safer bet for this scaffold.

Q2: My compound precipitates when I freeze the DMSO stock. Is it ruined?

• Scientist's Answer: No. DMSO has a high freezing point (19°C). The precipitate is likely just the compound coming out of solution as the DMSO freezes. Thaw completely at 37°C and vortex vigorously before use. Ensure no crystals remain.

Q3: Why not just use 100% PEG 400?

• Scientist's Answer: While solubility might be high, PEG 400 is viscous and can be toxic to cells at high concentrations (>1-2%) or cause hemolysis in animals. Always dilute.

Q4: How do I store the Cyclodextrin solution?

• Scientist's Answer: Store at 4°C. However, check for precipitation before use. If the drug is near its saturation limit, cooling may cause precipitation. Room temperature storage is acceptable for short-term (<1 week) if protected from light.

References

• Vertex Pharmaceuticals. (2002). Optimization of a pyrazolo[1,5-a]pyrimidine class of KDR kinase inhibitors: improvements in physical properties enhance cellular activity and pharmacokinetics. Bioorganic & Medicinal Chemistry Letters.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Serajuddin, A. T. (1999). Solid dispersion of poorly water-soluble drugs: early promises, subsequent problems, and recent breakthroughs. Journal of Pharmaceutical Sciences.

• Li, Di, et al. (2015). Amorphous Solid Dispersions: An Ideal Formulation Approach to Improve Developability of Poorly Soluble Molecules. (General Principles applied to Kinase Inhibitors).

For further assistance, please contact the formulation support team with your specific HPLC chromatograms and dose requirements.

Sources

• 1. Amorphous solid dispersion to facilitate the delivery of poorly water-soluble drugs: recent advances on novel preparation processes and technology coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. oatext.com [oatext.com]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Enhancing the Fluorescence Quantum Yield of Diphenylpyrazolo[1,5-a]pyrimidines

Welcome, researchers and drug development professionals, to the specialized technical support guide for the diphenylpyrazolo[1,5-a]pyrimidine scaffold. This document provides in-depth, experience-driven answers to common challenges encountered when trying to maximize the fluorescence quantum yield (ΦF or QY) of this versatile heterocyclic system. Our goal is to move beyond simple protocols and explain the underlying photophysical principles, enabling you to make informed decisions in your experimental design.

Section 1: Understanding the Core System & Common Issues

This section addresses fundamental questions about the photophysical behavior of the diphenylpyrazolo[1,5-a]pyrimidine core and the common reasons for observing low fluorescence efficiency.

Q1: My newly synthesized diphenylpyrazolo[1,5-a]pyrimidine derivative shows very weak fluorescence. What are the intrinsic factors limiting its quantum yield?

A1: The baseline pyrazolo[1,5-a]pyrimidine scaffold often exhibits a modest-to-low fluorescence quantum yield. This is primarily due to efficient competition from non-radiative decay pathways that deactivate the excited state before a photon can be emitted. The main culprits are:

• Intramolecular Rotation/Vibration: The phenyl rings attached to the core are not rigidly fixed. In the excited state, they can undergo torsional motion (rotation) and other vibrations. This movement provides a pathway for the excited-state energy to be dissipated as heat (vibrational relaxation) instead of being released as light. This process is a major contributor to non-radiative decay.

• Internal Conversion (IC): This is a non-radiative transition between electronic states of the same spin multiplicity (e.g., S1 → S0). In flexible molecules, the potential energy surfaces of the ground (S0) and first excited singlet (S1) states can approach each other, increasing the probability of this energy-wasting process.

• Inefficient Intramolecular Charge Transfer (ICT): While ICT is often exploited to create highly fluorescent molecules, an improperly configured ICT process can lead to quenching.[1][2] If the charge-separated state is too stable or can undergo significant geometric reorganization, it may decay non-radiatively. For the core diphenylpyrazolo[1,5-a]pyrimidine, the ICT character might not be sufficiently strong or well-directed to promote strong emission.[2]

A comprehensive study on a family of pyrazolo[1,5-a]pyrimidines revealed that their quantum yields can be tuned dramatically—from as low as 0.01 to as high as 0.97—by strategic chemical modifications.[2][3] This highlights that the core scaffold is highly amenable to optimization once these limiting factors are addressed.

Q2: I've tried dissolving my compound in different solvents, and the brightness changes dramatically. Why does this happen?

A2: This phenomenon, known as solvatochromism , is a classic indicator that the electronic charge distribution of your molecule is significantly different between its ground and excited states. The pyrazolo[1,5-a]pyrimidine core is known to exhibit such behavior.[4][5]

Here’s the causality:

• Polar Solvents and Excited-State Stabilization: Upon excitation with light, your molecule may transition to an excited state with a larger dipole moment, often due to an Intramolecular Charge Transfer (ICT) process. Polar solvents (e.g., DMSO, acetonitrile, methanol) can orient their own dipoles to stabilize this more polar excited state.

• The Link to Quantum Yield: While this stabilization leads to a red-shift (lower energy) in the emission spectrum, it can also unfortunately promote non-radiative decay. The stabilized ICT state may have a geometry that is very different from the ground state, or it may be prone to other quenching pathways like Twisted Intramolecular Charge Transfer (TICT). In a TICT state, parts of the molecule twist into a conformation that is "dark" (non-emissive).

• Viscosity Effects (Rigidochromism): In highly viscous solvents (e.g., glycerol) or in a solid matrix, the solvent molecules cannot reorient quickly around the excited fluorophore, and the fluorophore's own intramolecular motions are restricted. This rigidity can block the non-radiative decay pathways associated with molecular motion, leading to a significant increase in quantum yield.

Therefore, observing lower fluorescence in polar, non-viscous solvents and higher fluorescence in non-polar or viscous media strongly suggests that dynamic quenching processes are at play.[6]

Section 2: Troubleshooting & Optimization Strategies

This section provides actionable advice for specific experimental challenges, complete with workflow diagrams and data interpretation guides.

Q3: I introduced an electron-donating group (EDG) to my scaffold, expecting higher QY, but it decreased. What could be the reason?

A3: This is a common and insightful observation. While the general principle is that creating a donor-acceptor (D-A) system by adding an electron-donating group (EDG) can enhance fluorescence, the outcome depends critically on the position and nature of the substituent.

Potential Causes for Failure:

• Photoinduced Electron Transfer (PET) Quenching: If the EDG is too strong or improperly positioned, it can lead to PET quenching. In this process, after the core fluorophore is excited, the EDG donates an electron to it, forming a radical ion pair. This state is non-emissive and decays back to the ground state non-radiatively.

• Steric Hindrance and Twisting: The substituent may introduce steric bulk that forces one of the phenyl rings or the substituent itself to twist out of planarity with the pyrazolo[1,5-a]pyrimidine core. This disruption of conjugation can alter the electronic structure in an unfavorable way, potentially weakening the desired radiative transition.

• Incorrect Attachment Point: The electronic impact of a substituent is highly dependent on its location. Studies have shown that for the pyrazolo[1,5-a]pyrimidine scaffold, placing EDGs at position 7 of the fused ring system is particularly effective at increasing both absorption and emission intensities by promoting a beneficial ICT process.[2][3] Placing the same group at a different position may not create the desired D-A character or could even interfere with the native electronic transitions.

Troubleshooting Workflow: Substituent Effects

Below is a logical workflow for diagnosing and resolving issues related to substituent effects.

Caption: Troubleshooting flowchart for low quantum yield after substitution.

Q4: My compound is non-emissive in solution but becomes highly fluorescent in the solid state or when aggregated. How can I leverage this?

A4: You have likely discovered a compound with Aggregation-Induced Emission (AIE) properties. This is a highly desirable phenomenon where the fluorescence is "turned on" by the formation of aggregates.

The Underlying Mechanism: The leading hypothesis for AIE is the Restriction of Intramolecular Motion (RIM) .

• In Dilute Solution: The phenyl rings and other flexible parts of the molecule are free to rotate and vibrate, dissipating energy non-radiatively as discussed in Q1.

• In the Aggregated State: The molecules are packed closely together in a way that physically locks these moving parts. This steric hindrance blocks the non-radiative decay pathways. With the primary "leak" of energy plugged, the excited state is forced to decay via the emissive pathway (fluorescence), leading to a dramatic increase in quantum yield.[7]

Many pyrazolo[1,5-a]pyrimidine derivatives bearing simple aryl groups have been shown to exhibit good solid-state emission, with quantum yields ranging from 0.18 to 0.63, confirming the scaffold's potential for AIE.[2][3]

Leveraging AIE:

This property is extremely useful for applications like:

• Bio-imaging: Designing probes that are non-fluorescent in aqueous media but light up upon binding to or aggregating within specific cellular structures like lipid droplets.[4][5]

• Organic Light-Emitting Diodes (OLEDs): Creating efficient solid-state emitters that avoid the common problem of aggregation-caused quenching (ACQ) seen in traditional dyes.

• Chemosensors: Developing sensors that fluoresce only in the presence of an analyte that induces aggregation.

Section 3: Key Experimental Protocols

To ensure reproducibility and accuracy, we provide standardized protocols for the essential experiments discussed.

Protocol 1: Relative Fluorescence Quantum Yield Measurement

This protocol uses the comparative method, which is reliable and accessible with a standard fluorometer.[8] It involves comparing your unknown sample to a well-characterized fluorescence standard.

Core Principle: If a standard and a test sample have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons. The ratio of their integrated fluorescence intensities is therefore equal to the ratio of their quantum yields.[8]

Step-by-Step Methodology:

• Select an Appropriate Standard: Choose a standard whose absorption and emission spectra overlap well with your sample. (e.g., Quinine sulfate in 0.5 M H2SO4 for UV excitation, Rhodamine 6G in ethanol for visible excitation).

• Prepare Stock Solutions: Prepare stock solutions of your test compound and the standard in the same high-purity, spectroscopic-grade solvent.[9]

• Prepare a Dilution Series: Prepare a series of 4-5 dilutions for both the standard and the test sample. The absorbance of these solutions at the chosen excitation wavelength must be kept below 0.1 in a 1 cm cuvette to avoid inner filter effects.[8]

• Measure Absorbance: Using a UV-Vis spectrophotometer, record the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Spectra:

  • Set the excitation wavelength on the fluorometer.

  • For each solution, record the full emission spectrum, ensuring identical instrument settings (e.g., slit widths) for all measurements.

  • Record the spectrum of a solvent blank as well.

• Data Processing:

  • Subtract the integrated intensity of the solvent blank from the integrated intensity of each sample's emission spectrum.

  • For both the standard and the test sample, plot the integrated fluorescence intensity versus absorbance.

  • The plot should be linear. Perform a linear regression to obtain the gradient (Grad) for both the standard (GradST) and the test sample (GradX).

• Calculate Quantum Yield: Use the following equation:[8]

  ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

  Where:

  • Φ is the quantum yield.

  • Grad is the gradient from the plot of integrated intensity vs. absorbance.

  • η is the refractive index of the solvent.

  • Subscripts X and ST refer to the test sample and standard, respectively.

Protocol 2: Characterizing Aggregation-Induced Emission (AIE)

This protocol helps you systematically induce and confirm AIE behavior in a suspect compound.

• Prepare a Stock Solution: Dissolve your compound in a "good" solvent where it is highly soluble and non-emissive (e.g., THF, Dioxane). A typical concentration is 10-4 to 10-5 M.

• Induce Aggregation:

  • Take a fixed volume of the stock solution (e.g., 10 µL).

  • Add increasing amounts of a "poor" or "anti-solvent" in which the compound is insoluble (e.g., water, hexane). This is typically done in a series of cuvettes.

  • For example, create a series with water fractions (ƒw) of 0%, 10%, 20%, ..., 90%, 95%, 99%. Ensure the total volume is constant.

• Measure Fluorescence:

  • After allowing the mixtures to equilibrate, measure the fluorescence spectrum for each ƒw value.

  • Use the excitation wavelength where the molecule absorbs maximally in the good solvent.

• Analyze the Data:

  • Plot the fluorescence intensity at the emission maximum (λem, max) against the water fraction (ƒw).

  • A classic AIE signature is a plot that shows very low emission at low ƒw, followed by a sharp and dramatic increase in fluorescence intensity at a critical ƒw where aggregation begins.

Data Presentation: Impact of Substituents on Quantum Yield

The following table presents representative data on how substituents can modulate the photophysical properties of the pyrazolo[1,5-a]pyrimidine core, based on findings from the literature.[2][3]

Compound ID	Substituent at C7	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Quantum Yield (ΦF)
Core	-H	THF	~330	~400	< 0.05
4e	4-MeOPh (EDG)	THF	363	434	0.97
4f	4-NO2Ph (EWG)	THF	370	545	0.01
4d	Ph	Solid State	-	-	0.18
4a	4-Pyridyl	Solid State	-	-	0.63

Data synthesized from trends reported in reference[2][3]. This table clearly demonstrates that a strong electron-donating group (EDG) at position 7 dramatically enhances the quantum yield in solution, while an electron-withdrawing group (EWG) quenches it.[2][3] Furthermore, even simple aryl groups can lead to significant solid-state emission.[2][3]

Section 4: Mechanistic Insights

Understanding the electronic processes is key to rational design.

The Role of Intramolecular Charge Transfer (ICT)

A well-designed pyrazolo[1,5-a]pyrimidine fluorophore functions as a donor-π-acceptor (D-π-A) system.

Caption: Simplified state diagram for a D-A fluorophore.

In an optimized molecule (like 4e with a methoxy-phenyl donor group), absorption of a photon excites the molecule to a state that rapidly relaxes into a stabilized ICT state.[2] This ICT state is highly emissive. However, if this state can be further stabilized by twisting or excessive solvent interaction, or if it can be quenched by a process like PET, the non-radiative decay pathway will dominate, leading to low quantum yield (as seen in 4f ).[2] The key to high QY is to design a molecule where the ICT state is stable but rigid, forcing it down the fluorescence pathway.

References

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2286. [Link]

• Resch-Genger, U., Rurack, K., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15, 3156-3185. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. Wiley-VCH. [Link]

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071. [Link]

• Edinburgh Instruments. (n.d.). A Guide for the Measurements of Absolute Quantum Yields of Liquid Samples. [Link]

• Guerrero, C. A., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 10(63), 38435-38444. [Link]

• Gotor, R., et al. (2018). The Effect of Pyrazolyl Substituents on the Photophysical and Photochemical Properties of Pyrazine Derivatives. Photochemistry and Photobiology, 94(5), 845-852. [Link]

• Wang, Y., et al. (2021). A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets. Chemical Communications, 57(80), 10391-10394. [Link]

• Various Authors. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. [Link]

• Guerrero, C. A., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: A comprehensive theoretical-experimental study. ResearchGate. [Link]

• Wang, D., et al. (2015). Efficient Construction of Pyrazolo[1,5-a]pyrimidine Scaffold and its Exploration as a New Heterocyclic Fluorescent Platform. Journal of Heterocyclic Chemistry, 52(4), 1054-1061. [Link]

• Wang, Y., et al. (2021). A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets. Chemical Communications. [Link]

• Gole, B., et al. (2016). Aggregation induced emission and mechanochromism in pyrenoimidazoles. Journal of Materials Chemistry C, 4(16), 3615-3622. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A pyrazolo[1,5-a]pyridine-fused pyrimidine based novel fluorophore and its bioapplication to probing lipid droplets - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Aggregation induced emission and mechanochromism in pyrenoimidazoles - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Making sure you're not a bot! [opus4.kobv.de]

Reference Data & Comparative Studies

A Comparative Guide to Kinase Selectivity: Pyrazolo[1,5-a]pyrimidine vs. Purine Analogs

For researchers in kinase drug discovery, the choice of a core chemical scaffold is a critical decision that profoundly influences the potency, selectivity, and ultimate clinical viability of a lead compound. Among the myriad of ATP-competitive scaffolds, purine analogs and pyrazolo[1,5-a]pyrimidines are two of the most prominent and well-explored frameworks.[1][2] While both are privileged structures capable of forming essential hydrogen bonds with the kinase hinge region, their inherent structural nuances lead to distinct selectivity profiles.

This guide provides an in-depth, objective comparison of the kinase selectivity of pyrazolo[1,5-a]pyrimidine and purine analogs. We will dissect their structural attributes, analyze their characteristic selectivity patterns with supporting data, and detail the experimental workflows required to rigorously validate these profiles.

The Structural Foundation: A Tale of Two Scaffolds

At first glance, the purine and pyrazolo[1,5-a]pyrimidine cores appear similar; both are bicyclic heteroaromatic systems. However, the precise arrangement of nitrogen atoms dictates their interaction with the ATP-binding pocket, forming the basis for their differing selectivity potentials.

Caption: Core chemical structures of Purine and Pyrazolo[1,5-a]pyrimidine.

The purine scaffold, being the core of adenosine itself, is a natural fit for the ATP pocket, leading to its designation as a "privileged scaffold."[2][3] This inherent affinity, however, can be a double-edged sword, often resulting in broad activity across the kinome.[4] In contrast, the pyrazolo[1,5-a]pyrimidine scaffold presents a different arrangement of hydrogen bond donors and acceptors to the kinase hinge. This altered geometry provides medicinal chemists with unique vectors for substitution, often enabling the design of inhibitors with significantly higher selectivity.[1][5]

Caption: Logical flow of scaffold interaction leading to selectivity profiles.

Comparative Selectivity Analysis: From Broad Activity to Laser-Like Focus

The most effective way to compare these scaffolds is to examine the selectivity of representative inhibitors. Purine analogs have historically yielded potent, but often promiscuous, kinase inhibitors. In contrast, optimization of the pyrazolo[1,5-a]pyrimidine core has produced some of the most selective kinase inhibitors known.[6]

Purine Analogs: Potent but Promiscuous

Purine analogs such as Roscovitine (Seliciclib) are well-known for their potent inhibition of Cyclin-Dependent Kinases (CDKs).[2] While effective, they often exhibit significant off-target activity against other kinases, which can lead to unforeseen toxicities. This broad activity stems from the scaffold's close resemblance to ATP, making it a good fit for the highly conserved ATP-binding site across many kinase families.[3]

Pyrazolo[1,5-a]pyrimidines: A Scaffold for Precision Targeting

The pyrazolo[1,5-a]pyrimidine scaffold has proven to be exceptionally "tunable."[1] Medicinal chemists can strategically modify substitution patterns to exploit subtle differences in the ATP-binding pockets of various kinases, thereby achieving remarkable selectivity.[5] For instance, this core is featured in two of the three FDA-approved TRK inhibitors, which are known for their efficacy in cancers with NTRK gene fusions.[7][8]

A compelling example is the development of IC20, a highly potent and exclusively selective inhibitor of Casein Kinase 2 (CK2).[6] Through optimization and macrocyclization of a pyrazolo[1,5-a]pyrimidine core, researchers developed a compound with a KD of 12 nM for CK2 and virtually no activity against a broad panel of other kinases.[6]

Quantitative Selectivity Data

The table below summarizes the selectivity profiles of representative inhibitors from each class. The "Selectivity Score" (S-Score) is a common metric where a lower score indicates higher selectivity (fewer off-targets).

Compound	Scaffold	Primary Target(s)	S-Score (1 µM)	Key Off-Targets	Reference(s)
Seliciclib	Purine	CDK1, CDK2, CDK5, CDK7, CDK9	0.320	Multiple CDKs, ERK, GSK3	[2]
Larotrectinib	Pyrazolo[1,5-a]pyrimidine	TRKA, TRKB, TRKC	0.020	Minimal; some activity on ACK1, ROS1	[8][9]
Compound 15	Pyrazolo[1,5-a]pyrimidine	Pim-1	0.140	Flt-3	[10]
IC20 (31)	Pyrazolo[1,5-a]pyrimidine	CK2	Not applicable (exclusive)	None identified in panel	[6]
Entrectinib	Pyrazolo[1,5-a]pyrimidine	TRKA/B/C, ROS1, ALK	0.294	75 kinases inhibited >50% at 1 µM	[8][9]

Note: S-Scores are calculated differently across various platforms and are presented for illustrative comparison. Entrectinib is included to show that while the pyrazolo[1,5-a]pyrimidine scaffold can be tuned for high selectivity, it can also be designed for multi-targeted profiles.

Experimental Validation: Protocols for Determining Kinase Selectivity

Objective assessment of inhibitor selectivity is paramount. This requires robust, reproducible, and well-validated experimental protocols. A typical workflow involves an initial screen to identify potential targets, followed by dose-response curves to confirm potency (IC50) against hits.

Caption: Workflow for determining kinase inhibitor selectivity.

Below are generalized protocols for two industry-standard methods.

Protocol 1: KINOMEscan™ Competition Binding Assay

This method measures the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a panel of kinases. It directly measures binding affinity and is independent of enzymatic activity.[11][12]

Principle: A DNA-tagged kinase, a test compound, and an immobilized ligand are incubated. The amount of kinase bound to the solid support is quantified via qPCR of the DNA tag. A potent inhibitor will prevent the kinase from binding to the support, resulting in a low signal.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of the test compound in 100% DMSO.

• Assay Plate Preparation: In a multi-well plate, combine the DNA-tagged kinases from the screening panel with the test compound (final concentration typically 1-10 µM) and the immobilized ligand beads.

• Incubation: Allow the binding reaction to reach equilibrium by incubating the plate at room temperature for 60 minutes with gentle shaking.

• Washing: Wash the beads thoroughly to remove any unbound kinase. The kinase that remains bound to the beads is that which was not inhibited by the test compound.

• Elution & Quantification: Elute the bound kinase from the beads and quantify the associated DNA tag using qPCR.

• Data Analysis: Compare the signal in the presence of the test compound to a DMSO vehicle control. The result is typically expressed as "% Inhibition" or "Percent of Control" (PoC).

Protocol 2: ADP-Glo™ Kinase Activity Assay (Promega)

This is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction, providing a direct measure of enzymatic activity.[13][14] Inhibition of the kinase results in less ADP production and a lower luminescent signal.

Principle: The assay is performed in two steps. First, the kinase reaction occurs. Then, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Finally, a Kinase Detection Reagent is added to convert the newly produced ADP into ATP, which is then used in a luciferase/luciferin reaction to generate a light signal proportional to the initial kinase activity.

Step-by-Step Methodology:

• Reagent Preparation: Prepare kinase, substrate, and ATP solutions in the appropriate reaction buffer. Prepare serial dilutions of the test compound.

• Kinase Reaction: In a 384-well plate, add 2 µL of the Kinase Working Stock to wells containing 1 µL of the test compound or DMSO vehicle control.

• Initiation: Start the reaction by adding 2 µL of the ATP/Substrate Working Stock to each well.

• Incubation: Cover the plate and incubate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and consume unused ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and generates a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescent signal against the inhibitor concentration and fit the data to a four-parameter curve to determine the IC50 value.

Conclusion and Future Outlook

The choice between a pyrazolo[1,5-a]pyrimidine and a purine scaffold is a strategic one, guided by the goals of the drug discovery program.

• Purine analogs remain a valuable source of potent kinase inhibitors, particularly when broad activity against a kinase family (like CDKs) is desired or as starting points for fragment-based screening.[4] Their inherent bioactivity makes them a reliable choice for generating initial hits.[2]

• Pyrazolo[1,5-a]pyrimidines offer a superior platform for developing highly selective, next-generation targeted therapies.[1][5] The scaffold's versatility allows for meticulous structure-based design to minimize off-target effects, a critical factor for reducing toxicity and improving the therapeutic window.[6][15] The clinical success of inhibitors like Larotrectinib underscores the power of this scaffold in precision oncology.[8][9]

As our understanding of the human kinome deepens, the demand for exquisitely selective chemical probes and therapeutics will only grow. While both scaffolds have earned their place in the medicinal chemist's toolbox, the pyrazolo[1,5-a]pyrimidine framework demonstrates a greater potential for crafting the highly selective inhibitors required to meet the challenges of modern drug development.

References

• MDPI. (n.d.). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.
• PMC. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
• PubMed. (n.d.). Purine Analogues as Kinase Inhibitors: A Review.
• RSC Publishing. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
• PubMed. (n.d.). A high-throughput, nonisotopic, competitive binding assay for kinases using nonselective inhibitor probes (ED-NSIP).
• Bentham Science Publishers. (2015, September 1). Purine Analogues as Kinase Inhibitors: A Review.
• NIH. (2013, July 3). Structure and Property Based Design of Pyrazolo[1,5-a]pyrimidine Inhibitors of CK2 Kinase with Activity in Vivo.
• Semantic Scholar. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
• PubMed. (2024, July 29). Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights.
• ResearchGate. (2025, August 8). Purine Analogues as Kinase Inhibitors: A Review | Request PDF.
• ResearchGate. (n.d.). Competition binding assay for measuring the interaction between....
• Ingenta Connect. (2014, December 17). Purine Analogues as Kinase Inhibitors: A Review.
• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING.
• Promega Corporation. (n.d.). Kinase Selectivity Profiling System: General Panel Protocol.
• NIH. (n.d.). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors.
• Promega Corporation. (n.d.). Kinase Selectivity Profiling System Technical Manual #TM421.
• PubMed. (2020, December 15). Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor.
• Frontiers. (2022, September 13). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020.

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purine Analogues as Kinase Inhibitors: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purine Analogues as Kinase Inhibitors: A Review: Ingenta Connect [ingentaconnect.com]
• 4. researchgate.net [researchgate.net]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 [frontiersin.org]
• 10. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. reactionbiology.com [reactionbiology.com]
• 13. Kinase Selectivity Profiling System: General Panel Protocol [promega.jp]
• 14. worldwide.promega.com [worldwide.promega.com]
• 15. Structure and Property Based Design of Pyrazolo[1,5-a]pyrimidine Inhibitors of CK2 Kinase with Activity in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC-MS Methods for Purity Validation of 3,7-diphenylpyrazolo[1,5-a]pyrimidine

For researchers, scientists, and drug development professionals, establishing the purity of a novel chemical entity is a cornerstone of rigorous scientific investigation and a prerequisite for regulatory acceptance. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) methodologies for the validation of 3,7-diphenylpyrazolo[1,5-a]pyrimidine purity. We will explore the causality behind experimental choices, present comparative data, and provide detailed protocols to ensure your analytical methods are robust, reliable, and self-validating.

The Critical Role of Purity in Drug Discovery

3,7-diphenylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound belonging to a class of molecules with significant interest in medicinal chemistry due to their diverse biological activities, including potential applications as kinase inhibitors for cancer therapy.[1][2][3][4] The efficacy and safety of such compounds are intrinsically linked to their purity. Impurities, which can arise from the synthesis process, degradation, or storage, can have unintended pharmacological or toxicological effects, confounding experimental results and posing risks in clinical applications.[5]

Therefore, a validated, stability-indicating analytical method is not merely a quality control checkpoint but a fundamental component of the research and development process. HPLC coupled with MS detection is the gold standard for this purpose, offering high-resolution separation and definitive identification of the active pharmaceutical ingredient (API) and its related substances.[6]

Understanding Potential Impurities

A robust analytical method must be capable of separating the main compound from potential impurities. For 3,7-diphenylpyrazolo[1,5-a]pyrimidine, these can be broadly categorized as:

• Process-Related Impurities: Arising from the synthetic route, these may include starting materials, intermediates, by-products, and reagents. For example, the synthesis of pyrazolo[1,5-a]pyrimidines often involves the condensation of aminopyrazoles with β-dicarbonyl compounds or their equivalents.[7] Incomplete reactions or side reactions can lead to a variety of structurally similar impurities.

• Degradation Products: These form when the drug substance is exposed to stress conditions such as acid, base, oxidation, heat, or light. A forced degradation study is essential to identify these potential degradants and demonstrate the stability-indicating nature of the analytical method.[8]

Comparative Analysis of HPLC-MS Methodologies

The choice of HPLC-MS parameters is critical for achieving optimal separation and detection. Below, we compare two distinct reversed-phase HPLC (RP-HPLC) methods for the analysis of 3,7-diphenylpyrazolo[1,5-a]pyrimidine. The non-polar nature of the diphenyl-substituted pyrazolopyrimidine core makes RP-HPLC an ideal choice.

Method A: Fast Gradient with Acetonitrile

This method is designed for high-throughput analysis, prioritizing speed while maintaining adequate resolution for common impurities.

Method B: Extended Gradient with Methanol

This method prioritizes maximum resolution, which is particularly useful for complex impurity profiles or for separating isomers. The use of methanol can offer different selectivity compared to acetonitrile.

Parameter	Method A: Fast Gradient (Acetonitrile)	Method B: Extended Gradient (Methanol)	Rationale for Comparison
Column	C18, 2.1 x 50 mm, 1.8 µm	C18, 2.1 x 100 mm, 1.8 µm	A shorter column allows for faster run times, while a longer column provides higher resolution.
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	Formic acid is a common mobile phase modifier that improves peak shape and provides a source of protons for electrospray ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol	Acetonitrile and methanol have different solvent strengths and can provide different selectivity for separating closely related compounds.
Gradient	5% to 95% B in 5 minutes	10% to 90% B in 15 minutes	A fast gradient is suitable for rapid screening, while a longer, shallower gradient can resolve complex mixtures.
Flow Rate	0.4 mL/min	0.3 mL/min	Flow rates are optimized for the column dimensions and particle size to maintain efficiency.
Column Temp.	40 °C	40 °C	Elevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
MS Detector	Quadrupole Time-of-Flight (Q-TOF)	Quadrupole Time-of-Flight (Q-TOF)	A high-resolution mass spectrometer is crucial for accurate mass measurements and elemental composition determination of impurities.
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)	The nitrogen atoms in the pyrazolopyrimidine core are readily protonated, making ESI+ the preferred ionization mode.

Hypothetical Performance Comparison

Performance Metric	Method A	Method B
Retention Time (API)	~3.5 min	~10.2 min
Resolution (API/Impurity X)	1.8	2.5
Total Run Time	8 min	20 min
Sensitivity (LOQ)	0.05%	0.02%

Experimental Workflow and Protocols

The validation of an HPLC-MS method for purity determination should be conducted in accordance with the International Council for Harmonisation (ICH) guideline Q2(R1).[9]

Logical Flow of Method Validation

Caption: Logical workflow for HPLC-MS method validation.

Step-by-Step Protocol: Method B for High-Resolution Purity Analysis

This protocol details the execution of the high-resolution method, which is recommended for characterization and validation studies.

1. System Preparation:

• Equilibrate the HPLC system with the initial mobile phase conditions (90% A, 10% B) until a stable baseline is achieved.
• Perform a system suitability test by injecting a standard solution of 3,7-diphenylpyrazolo[1,5-a]pyrimidine. Key parameters to check include retention time reproducibility, peak asymmetry, and theoretical plates.

2. Standard and Sample Preparation:

• Stock Standard Solution (1.0 mg/mL): Accurately weigh 10 mg of 3,7-diphenylpyrazolo[1,5-a]pyrimidine reference standard and dissolve in 10 mL of a suitable solvent (e.g., 50:50 acetonitrile:water).
• Working Standard Solution (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase.
• Sample Solution (1.0 mg/mL): Prepare the sample to be tested at the same concentration as the stock standard solution.

3. Chromatographic and MS Conditions:

• Column: C18, 2.1 x 100 mm, 1.8 µm
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Methanol
• Gradient:
• 0-1 min: 10% B
• 1-15 min: 10% to 90% B
• 15-17 min: 90% B
• 17.1-20 min: 10% B (re-equilibration)
• Flow Rate: 0.3 mL/min
• Column Temperature: 40 °C
• Injection Volume: 2 µL
• MS Detector: Q-TOF
• Ionization: ESI+
• Mass Range: m/z 100-1000

4. Forced Degradation Study Protocol:

• Prepare solutions of 3,7-diphenylpyrazolo[1,5-a]pyrimidine at 1.0 mg/mL.
• Acid Hydrolysis: Add 1N HCl and heat at 60 °C for 4 hours. Neutralize with 1N NaOH before injection.
• Base Hydrolysis: Add 1N NaOH and keep at room temperature for 2 hours. Neutralize with 1N HCl before injection.
• Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.
• Thermal Degradation: Expose solid powder to 105 °C for 48 hours.
• Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.
• Analyze all stressed samples alongside a control sample using the validated HPLC-MS method.

Data Interpretation and Validation

The combination of high-resolution chromatography and high-resolution mass spectrometry provides a powerful tool for purity assessment.

• Chromatographic Data: The chromatogram will show the separation of the main peak from any impurities. The area percentage of each peak can be used to quantify the purity.

• Mass Spectrometric Data: The mass spectrometer provides the accurate mass of the parent compound and any detected impurities. This information can be used to propose elemental compositions and identify unknown structures. For 3,7-diphenylpyrazolo[1,5-a]pyrimidine (C₁₈H₁₃N₃), the expected protonated molecule [M+H]⁺ would have a calculated m/z of 272.1182. Any deviation from this mass in other peaks would indicate the presence of an impurity.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for purity validation.

Conclusion

The validation of the purity of 3,7-diphenylpyrazolo[1,5-a]pyrimidine via HPLC-MS is a multi-faceted process that requires careful method development and rigorous validation. By comparing different chromatographic approaches, such as a fast gradient for high-throughput screening and an extended gradient for high-resolution characterization, researchers can select the most appropriate method for their needs. Adherence to ICH guidelines ensures the scientific integrity of the data and provides a solid foundation for further drug development activities. The use of high-resolution mass spectrometry is indispensable for the definitive identification of impurities, thereby ensuring the quality, safety, and efficacy of the compound under investigation.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Marchenko, S. I., Moiseeva, A. M., & Zhebentyaev, A. I. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 281-292. [Link]

• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hata, T., Highuchi, T., & Zour, E. (2007). Forced Degradation Studies to Assess the Stability of Drugs and Products. Pharmaceutical Technology, 31(6), 48. [Link]

• Stypik, M., Zagozda, M., Michałek, S., Dymek, B., Zdżalik-Bielecka, D., Dziachan, M., ... & Wieczorek, M. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. International Journal of Molecular Sciences, 23(15), 8593. [Link]

• Lee, H., Lee, J. H., Lee, J. H., Lee, J. Y., Choi, J. Y., Kim, S., ... & Park, C. H. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 5(10), 1125–1129. [Link]

• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Hassan, A. S., El-Sayed, R., El-Henawy, A. A., & El-Shehry, M. F. (2022). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. Molecules, 27(19), 6296. [Link]

• Abdel-Aziz, A. A. M., El-Sayed, M. A. A., & El-Azab, A. S. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][8][9][10]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Advances, 12(23), 14695-14714. [Link]

• AMSbiopharma. (2023, September 22). Impurity profiling and HPLC methods for drug quality compliance. [Link]

• Duan, W., Zhang, H., Xie, H., & Zhang, H. (2021). Discovery and structure-activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors. Bioorganic & Medicinal Chemistry, 48, 116422. [Link]

• Dwyer, M. P., Keertikar, K., Paruch, K., Alvarez, C., Labroli, M., Poker, C., ... & Guzi, T. J. (2013). Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: a template-based approach. Bioorganic & Medicinal Chemistry Letters, 23(22), 6178-6182. [Link]

• Singh, J., Kumar, A., & Singh, P. (2023). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 28(15), 5786. [Link]

• El-Gamal, M. I., Al-Said, M. S., Al-Dosary, M. S., Al-Omair, M. A., & Al-Zehouri, A. E. (2023). Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Molecules, 28(24), 8031. [Link]

Sources

• 1. Discovery and structure - activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: a template-based approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3,7-diphenylpyrazolo[1,5-a]pyrimidine: Essential PPE and Safety Protocols

As researchers and drug development professionals, our work with novel chemical entities like 3,7-diphenylpyrazolo[1,5-a]pyrimidine is foundational to therapeutic innovation. This compound and its pyrazolo[1,5-a]pyrimidine scaffold are subjects of significant interest, particularly in the development of kinase inhibitors for oncology.[1][2] The integrity of our research and, more importantly, our personal safety, hinges on a meticulous approach to chemical handling.

This guide provides a focused, actionable framework for the safe handling of 3,7-diphenylpyrazolo[1,5-a]pyrimidine, with an emphasis on the selection and use of appropriate Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for this exact derivative is not publicly available, this guide synthesizes authoritative data from the parent scaffold, pyrazolo[1,5-a]pyrimidine, and closely related analogues to establish a robust safety protocol. Our approach is grounded in the principle of proactive risk mitigation, ensuring that every procedural choice is deliberate and justified.

Hazard Assessment: Understanding the Risk Profile

The foundation of any safety protocol is a clear understanding of the potential hazards. Based on the GHS classifications for the parent compound, pyrazolo[1,5-a]pyrimidine, and data from similar derivatives, we can anticipate the primary risks associated with handling 3,7-diphenylpyrazolo[1,5-a]pyrimidine, which is expected to be a solid powder.[3][4]

Hazard Classification	Potential Health Effect	Authoritative Source
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	[4]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.	[3][4]
Serious Eye Damage/Eye Irritation (Category 2/2A)	Causes serious eye irritation.	[3][4]
Acute Toxicity, Inhalation (Category 4)	Harmful if inhaled.	[4]
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory irritation.	[3][4]

The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and ingestion. The operational plan must therefore be designed to create effective barriers against these exposure pathways.

Core Personal Protective Equipment (PPE) Mandates

The selection of PPE is not a passive checklist but an active system of defense tailored to the compound's hazard profile. For 3,7-diphenylpyrazolo[1,5-a]pyrimidine, the following PPE is mandatory.

• Eye and Face Protection:

  • What: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.[5] A face shield should be worn over goggles during procedures with a high risk of splashing or aerosolization (e.g., bulk transfers, sonicating solutions).[6][7]

  • Why: The compound is classified as a serious eye irritant.[3][4] The fine powder can easily become airborne and contact the eyes. Goggles provide a seal against dust, while a face shield offers a secondary barrier for the entire face.

• Skin and Body Protection:

  • What: A flame-resistant laboratory coat is required. For handling larger quantities or during tasks with spill potential, a chemical-resistant apron over the lab coat is recommended.[6] Full-length pants and closed-toe shoes are mandatory.[8]

  • Why: Direct contact can cause skin irritation.[4] A lab coat prevents the compound from contaminating personal clothing. An apron provides an additional layer of protection against spills of the solid or its solutions.

• Hand Protection:

  • What: Chemical-resistant gloves (e.g., Nitrile) must be worn. Gloves must be inspected for tears or holes before each use.[5]

  • Why: To prevent skin irritation and potential absorption. Contaminated gloves should be removed immediately using the proper technique to avoid skin contact, and hands should be washed thoroughly.

• Respiratory Protection:

  • What: Handling of the solid powder must be performed within a certified chemical fume hood or a ventilated enclosure to control airborne levels.[9] If engineering controls are insufficient or during a large-scale cleanup, a NIOSH/MSHA-approved respirator with an appropriate particulate filter (e.g., N95 or higher) is necessary.[3][8]

  • Why: The compound is classified as harmful if inhaled and may cause respiratory tract irritation.[4] Preventing the generation and inhalation of dust is a critical safety measure.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the process of weighing and preparing a stock solution of 3,7-diphenylpyrazolo[1,5-a]pyrimidine, integrating the use of PPE at each stage.

Objective: To safely weigh 10 mg of the solid compound and dissolve it in 1 mL of DMSO.

Step	Action	PPE & Safety Justification
1. Preparation	Don all required PPE: safety goggles, lab coat, and nitrile gloves. Ensure a chemical fume hood is operational and the sash is at the appropriate height.	Causality: Establishes a baseline of protection before any chemical is handled, mitigating risks of accidental exposure from residual contamination in the work area.
2. Staging	Place an analytical balance, weigh paper, spatulas, the vial of 3,7-diphenylpyrazolo[1,5-a]pyrimidine, a vial for the solution, and the required solvent (DMSO) inside the fume hood.	Causality: Confining all materials and manipulations to the fume hood prevents the release of chemical dust into the laboratory environment.[9]
3. Weighing	Slowly open the container of 3,7-diphenylpyrazolo[1,5-a]pyrimidine. Use a clean spatula to carefully transfer a small amount of the powder onto the weigh paper on the balance until the target weight is reached.	Causality: Deliberate, slow movements minimize the aerosolization of the fine powder, reducing the inhalation hazard.[10]
4. Transfer	Carefully fold the weigh paper and transfer the powder into the clean, labeled vial. Tap the paper gently to ensure all powder is transferred.	Causality: This technique prevents spillage and loss of material, which could otherwise become a source of contamination and exposure.
5. Solubilization	Using a calibrated pipette, add the desired volume of DMSO to the vial containing the solid. Cap the vial securely and vortex or sonicate until the solid is fully dissolved.	Causality: Capping the vial before agitation prevents the generation of aerosols or splashes of the chemical solution.
6. Post-Handling	Dispose of the contaminated weigh paper and any other disposables into a designated solid chemical waste container located inside the fume hood.	Causality: Immediate and proper disposal of contaminated materials prevents cross-contamination and future accidental exposures.[3]
7. Doffing PPE	Once the procedure is complete and all materials are secured, remove gloves and dispose of them in the designated waste. Exit the fume hood area, remove the lab coat, and finally, the safety goggles. Wash hands thoroughly with soap and water.	Causality: Removing PPE in the correct order (most contaminated to least contaminated) is crucial to prevent transferring chemical residues to the skin or personal clothing.[10]

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of operations for safely handling 3,7-diphenylpyrazolo[1,5-a]pyrimidine.

Sources

• 1. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: a template-based approach [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Pyrazolo(1,5-a)pyrimidine | C6H5N3 | CID 11636795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. safety.nmsu.edu [safety.nmsu.edu]
• 7. Personal Protective Equipment and Chemistry - Chemical Safety Facts [chemicalsafetyfacts.org]
• 8. hazmatschool.com [hazmatschool.com]
• 9. stemcell.com [stemcell.com]
• 10. ethz.ch [ethz.ch]